Cas no 1807278-31-4 (Methyl 2-cyano-6-hydroxynicotinate)

• Product Name: Methyl 2-cyano-6-hydroxynicotinate
• CAS No: 1807278-31-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4903782
• Update Time: 2025-05-21

Methyl 2-cyano-6-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-hydroxynicotinate

• Inchi： 1S/C8H6N2O3/c1-13-8(12)5-2-3-7(11)10-6(5)4-9/h2-3H,1H3,(H,10,11)
• InChI Key： FPPZAINDMSWQJB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(NC=1C#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -0.3
• Topological Polar Surface Area: 79.2

Additional information on Methyl 2-cyano-6-hydroxynicotinate

Methyl 2-cyano-6-hydroxynicotinate: A Comprehensive Overview

Methyl 2-cyano-6-hydroxynicotinate, with the CAS number 1807278-31-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as methyl 6-hydroxy-2-cyanonicotinate, is a derivative of nicotinic acid, a well-known precursor to niacin (vitamin B3). The molecule features a cyano group at the 2-position and a hydroxyl group at the 6-position on the nicotinate ring, which contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of methyl 2-cyano-6-hydroxynicotinate in various biochemical pathways. Researchers have explored its role in enzyme inhibition, particularly in the context of histone deacetylases (HDACs), which are enzymes involved in chromatin remodeling and gene regulation. The cyano group in the molecule has been shown to interact with zinc ions in the active site of HDACs, potentially inhibiting their activity. This property makes methyl 2-cyano-6-hydroxynicotinate a promising candidate for drug development targeting epigenetic modifications associated with cancer and other diseases.

In addition to its enzymatic activity, methyl 2-cyano-6-hydroxynicotinate has been studied for its antioxidant properties. The hydroxyl group at the 6-position contributes to hydrogen bonding and radical scavenging capabilities, making it a potential agent in combating oxidative stress. Recent experiments have demonstrated its ability to neutralize reactive oxygen species (ROS) in cellular models, suggesting its application in anti-inflammatory and neuroprotective therapies.

The synthesis of methyl 2-cyano-6-hydroxynicotinate involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for potential industrial applications. The compound's stability under various pH conditions and temperature ranges has also been evaluated, making it suitable for formulation into pharmaceuticals or nutraceuticals.

Furthermore, methyl 2-cyano-6-hydroxynicotinate has shown promise in agricultural applications. Studies have indicated its role as a plant growth regulator, enhancing stress tolerance in crops under environmental challenges such as drought or salinity. This dual functionality—medicinal and agricultural—underscores the versatility of this compound.

From a structural perspective, methyl 2-cyano-6-hydroxynicotinate exhibits a planar aromatic system due to conjugation between the cyano and hydroxyl groups. This planarity enhances its ability to interact with biological targets, such as proteins or DNA strands. Computational modeling has revealed that the molecule's electronic distribution facilitates binding interactions critical for its pharmacological effects.

Recent advancements in analytical techniques have enabled precise characterization of methyl 2-cyano-6-hydroxynicotinate's stereochemistry and conformational dynamics. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular integrity and stability under varying conditions. These findings are essential for ensuring consistent quality control during manufacturing processes.

In conclusion, methyl 2-cyano-6-hydroxynicotinate (CAS No: 1807278-31-4) is a multifaceted compound with diverse applications across medicine, agriculture, and materials science. Its unique chemical structure endows it with enzymatic inhibitory properties, antioxidant activity, and structural stability—qualities that make it an invaluable tool for researchers and industry professionals alike.